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Compound of Interest

Compound Name: Myristic acid-d3

Cat. No.: B1602346

Essential Safety and Handling Guide: Myristic
Acid-d3

This document provides immediate, essential safety protocols and logistical information for the
handling and disposal of Myristic acid-d3. The guidance is intended for researchers,
scientists, and drug development professionals. For the purposes of laboratory safety and
personal protection, the protocols for Myristic acid-d3 should be considered identical to those
for its non-deuterated form, Myristic acid, as their primary chemical hazards are equivalent. The
Safety Data Sheet (SDS) for Myristic acid-d27 specifically indicates it causes skin irritation,
serious eye irritation, and may cause respiratory irritation.[1]

Hazard Identification and Personal Protective
Equipment (PPE)

Myristic acid is a solid, often appearing as a white, crystalline powder or scales.[2][3] The
primary hazards involve irritation upon contact and the potential for dust formation.[1][4][5]
Adherence to the following PPE guidelines is mandatory to ensure personal safety.

Required Personal Protective Equipment:
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Protection Type

Equipment Specification

Rationale & Use

Safety glasses with side-

Must conform to NIOSH (US)
or EN 166 (EU) standards.[4]

Eye & Face shields or tightly fitting safety [8] Protects against airborne
goggles.[4][6][7] dust particles and accidental
splashes.
Gloves must be inspected prior
Ski Chemical-resistant gloves to use and removed using the
in

(e.g., nitrile).[6][7][8]

proper technique to avoid skin

contact.[8]

Laboratory coat or impervious
clothing.[1][4][6]

Provides a barrier against skin

contact with the chemical.

Respiratory

Not typically required with

adequate ventilation.[8]

A NIOSH-approved dust mask
or respirator should be used if
dust is generated or ventilation
is poor.[5][6][8]

Operational and Disposal Plans

Safe handling extends from initial preparation to final waste disposal. The following step-by-
step procedures provide a clear framework for laboratory operations involving Myristic acid-

ds.

Step-by-Step Handling Protocol:

e Preparation:

o

local exhaust ventilation.[4][6]

o

[¢]

[¢]

Don all required PPE as specified in the table above.

Work in a well-ventilated area, such as a laboratory fume hood or a space with dedicated

Ensure an eyewash station and safety shower are readily accessible.[6]

Assemble all necessary equipment and materials before handling the chemical.
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e Handling & Use:

o

[¢]

[¢]

[e]

Avoid all personal contact, including inhalation of dust.[5]
Minimize dust generation and accumulation during handling.[6]
If sweeping or transferring the solid, do so gently to prevent it from becoming airborne.

Keep the container tightly closed when not in use.[2][4][6][8]

e Spill Cleanup:

Minor Spills: Clean up spills immediately.[5][6] Use dry cleanup procedures; sweep up the
material and place it into a suitable, sealed container for disposal.[5][6][8] Avoid generating
dust during this process.[5][6]

Major Spills: Evacuate unnecessary personnel and alert emergency responders.[2][5]
Control personal contact by wearing appropriate PPE.[5]

Wash the spill area with soap and water after the material has been collected.[6]

o First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, removing
contact lenses if present.[1][2][3] Seek medical attention if irritation persists.[2][3]

Skin Contact: Wash the affected area thoroughly with soap and water.[2][8][9]

Inhalation: Move the person to fresh air.[2][8] If breathing is difficult or symptoms occur,
seek medical advice.[2]

Ingestion: Rinse the mouth with water.[2][8] Never give anything by mouth to an
unconscious person.[4][8]

Disposal Plan:

All waste containing Myristic acid-d3 must be treated as chemical waste.
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o Collect waste material and any contaminated items (e.g., gloves, wipes) in a suitable, closed,
and clearly labeled container.[5][8]

» Dispose of the waste in accordance with all applicable federal, state, and local environmental
regulations.[1][10][11] Do not empty into drains.[3][10]

Quantitative Data Summary

The following table summarizes key quantitative data for Myristic acid, which is representative
of Myristic acid-d3 for safety and handling purposes.

Property Value Source

544-63-8 (Myristic Acid) /
CAS Number o [1]18]
60658-41-5 (Myristic acid-d27)

Molecular Formula C14H2802 [8]
Molecular Weight 228.38 g/mol [2][8]
Appearance White solid [2][3]
Melting Point 50-58.5°C [31[12]
Boiling Point 326 °C (at 760 mmHg) [31[12]
Flash Point > 110 °C /> 230 °F [3][6]

Oral Toxicity (LD50 Rat) > 10,000 mg/kg [71[12][13]
Occupational Exposure Limits No specific limits have been [31141[6]

established.

Visual Safety Guides

The following diagrams illustrate the safe handling workflow and the decision-making process
for selecting appropriate personal protective equipment.
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Caption: Safe Handling Workflow for Myristic Acid-d3.
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Caption: PPE Selection Guide for Myristic Acid-d3.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid-d3]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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